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Compound of Interest

Compound Name: 2-Bromobutanamide

Cat. No.: B1267324

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromobutanamide. Adherence to these guidelines is crucial for
ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment

2-Bromobutanamide is a hazardous chemical requiring careful handling. Based on the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it presents
the following hazards:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when
handling this compound.
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Protection Level Equipment

Specifications & Use Case

Engineering Controls Chemical Fume Hood

All handling of solid and
solutions of 2-
Bromobutanamide must be
conducted in a certified
chemical fume hood to

minimize inhalation exposure.

Hand Protection Disposable Nitrile Gloves

Provides splash protection.
Double gloving is
recommended. Immediately
remove and replace

contaminated gloves.

Eye and Face Protection Chemical Splash Goggles

Required for protection against
dust particles and liquid

splashes.

Skin and Body Protection Laboratory Coat

A buttoned lab coat worn over
long-sleeved clothing and
closed-toe shoes is required to

protect the skin.

Quantitative Hazard Data

While specific occupational exposure limits (OELS) for 2-Bromobutanamide have not been

established by major regulatory agencies, it is crucial to handle the substance with care,

minimizing all potential exposure.
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Parameter Value Source

Molecular Formula CaHsBrNO PubChem[1]
Molecular Weight 166.02 g/mol PubChem[1]
GHS Hazard Statements H302, H315, H319, H335 PubChem[1]

OSHA PEL Not Available AK Scientific, Inc.[2]
ACGIH TLV Not Available AK Scientific, Inc.[2]
NIOSH REL Not Available AK Scientific, Inc.[2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of 2-Bromobutanamide. The following

workflow outlines the key steps from preparation to post-handling.
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Safe handling workflow for 2-Bromobutanamide.
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Experimental Protocol: Weighing and Dissolving

Objective: To safely weigh and dissolve solid 2-Bromobutanamide.
Materials:

2-Bromobutanamide

e Appropriate solvent

o Enclosed analytical balance

» Weighing boat or paper

e Spatula

o Beaker or flask for dissolving

o Magnetic stir bar and stir plate (optional)
Procedure:

e Preparation:

[¢]

Ensure all required PPE is correctly worn before entering the designated handling area.

[¢]

Verify that the chemical fume hood is functioning correctly.

[e]

Cover the work surface within the fume hood with absorbent bench paper.

o

Place all necessary equipment inside the fume hood.
e Weighing:
o Place a weighing boat on the analytical balance and tare the balance.

o Inside the fume hood, carefully transfer the desired amount of 2-Bromobutanamide from
its container to the weighing boat using a clean spatula.
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o Keep the container of the chemical closed as much as possible.[3]
o Record the exact weight of the compound.
 Dissolving:

o Place the beaker or flask containing the appropriate volume of solvent on a stir plate
inside the fume hood.

o Carefully add the weighed 2-Bromobutanamide to the solvent.
o If necessary, use a magnetic stir bar to aid in dissolution.

o Ensure the container is covered to prevent the release of vapors.

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.
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Incident

Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing.[2] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2] Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water.[2] Seek

immediate medical attention.

Spill

Evacuate the immediate area. Wear appropriate
PPE, including respiratory protection if
necessary. For small spills, absorb the chemical
with an inert material such as sand or
vermiculite. Collect the absorbed material into a
sealed, labeled container for hazardous waste

disposal.

Disposal Plan

All waste containing 2-Bromobutanamide must be treated as hazardous waste.

Waste Segregation and Collection:

» Solid Waste: Collect all contaminated materials, such as gloves, weighing paper, and

absorbent pads, in a designated, clearly labeled, and sealed container for halogenated

organic waste.
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» Liquid Waste: Collect solutions containing 2-Bromobutanamide in a separate, sealed, and
properly labeled hazardous waste container for halogenated organic liquids. Do not mix with
non-halogenated waste.

Disposal:

» Arrange for the disposal of all hazardous waste through a licensed environmental
management company.

» Follow all institutional, local, state, and federal regulations for hazardous waste disposal. Do
not pour 2-Bromobutanamide waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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